N-[(3,4-dihydroxyphenyl)methyl]-2-(2,4,5-trifluorophenyl)acetamide

• IUPAC Name: N-[(3,4-dihydroxyphenyl)methyl]-2-(2,4,5-trifluorophenyl)acetamide
• InChI: InChI=1S/C15H12F3NO3/c16-10-6-12(18)11(17)4-9(10)5-15(22)19-7-8-1-2-13(20)14(21)3-8/h1-4,6,20-21H,5,7H2,(H,19,22)
• InChI Key: VHFIRGWOIAOBJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CNC(=O)CC2=CC(=C(C=C2F)F)F)O)O
• Molecular Formula: C15H12F3NO3
• Molecular Weight: 311.25 g/mol

Description

N-[(3,4-dihydroxyphenyl)methyl]-2-(2,4,5-trifluorophenyl)acetamide, also known as L-DOPA methyl ester, is a chemical compound that has been widely used in scientific research. It is a derivative of L-DOPA, which is a precursor of the neurotransmitter dopamine. L-DOPA methyl ester has been studied for its potential applications in the treatment of Parkinson's disease, as well as its effects on the central nervous system.

Mechanism of Action

The mechanism of action of N-[(3,4-dihydroxyphenyl)methyl]-2-(2,4,5-trifluorophenyl)acetamide methyl ester is similar to that of this compound. It is converted into dopamine in the brain through a process of decarboxylation. Dopamine is a neurotransmitter that plays a key role in the regulation of movement, mood, and motivation. By increasing dopamine levels in the brain, this compound methyl ester may help to alleviate the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
This compound methyl ester has been shown to have a number of biochemical and physiological effects. In addition to its effects on dopamine levels in the brain, it has been shown to increase the levels of other neurotransmitters, such as norepinephrine and epinephrine. It has also been shown to have antioxidant properties, which may help to protect dopaminergic neurons from damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3,4-dihydroxyphenyl)methyl]-2-(2,4,5-trifluorophenyl)acetamide methyl ester in lab experiments is that it is relatively easy to synthesize and purify. It is also relatively stable and can be stored for long periods of time. However, one limitation of using this compound methyl ester is that it can be difficult to control the rate of conversion into dopamine, which may vary depending on the experimental conditions.

Future Directions

There are a number of future directions for research on N-[(3,4-dihydroxyphenyl)methyl]-2-(2,4,5-trifluorophenyl)acetamide methyl ester. One area of interest is the development of new methods for synthesizing and purifying the compound. Another area of interest is the study of its potential applications in the treatment of other neurological disorders, such as Alzheimer's disease and Huntington's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound methyl ester and its potential mechanisms of action.

Synthesis Methods

N-[(3,4-dihydroxyphenyl)methyl]-2-(2,4,5-trifluorophenyl)acetamide methyl ester can be synthesized through a reaction between this compound and methyl iodide. The reaction is typically carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The resulting product is then purified through a process of chromatography.

Scientific Research Applications

N-[(3,4-dihydroxyphenyl)methyl]-2-(2,4,5-trifluorophenyl)acetamide methyl ester has been used in a variety of scientific research applications, particularly in studies related to Parkinson's disease. Parkinson's disease is a neurodegenerative disorder that is characterized by the loss of dopaminergic neurons in the brain. This compound methyl ester has been studied for its potential to protect dopaminergic neurons from damage and to increase dopamine levels in the brain.